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Compound of Interest

Compound Name: Nickel dimethylglyoxime

Cat. No.: B1143609 Get Quote

A Comparative Guide to Precipitating Agents for Nickel Analysis

For researchers, scientists, and drug development professionals, the precise quantification of

nickel is paramount in a variety of applications, from ensuring the purity of active

pharmaceutical ingredients to monitoring environmental samples. Gravimetric and

spectrophotometric analyses are common techniques for nickel determination, relying on the

selective precipitation of nickel from a sample solution. The choice of precipitating agent is

critical and depends on factors such as required sensitivity, potential interfering ions, and the

analytical method employed. This guide provides an objective comparison of various

precipitating agents for nickel analysis, supported by experimental data and detailed

methodologies.

Performance Comparison of Precipitating Agents
The selection of an appropriate precipitating agent is a crucial step in the accurate analysis of

nickel. The following table summarizes the key performance characteristics of several common

and alternative precipitating agents.
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Parameter
Dimethylgly
oxime
(DMG)

Salicylaldox
ime

Nioxime

8-
Hydroxyqui
noline
(Oxine)

Sodium
Diethyldithi
ocarbamate
(DEDTC)

Precipitate

Color

Bright red[1]

[2]

Greenish-

yellow[1]
Red[3]

Greenish-

yellow

Brownish-

yellow

Optimal pH

for

Precipitation

5.0 - 9.0[1][4]

[5]
3.3[1] > 3[3] 7.3[6][7]

Wide pH

range

Stoichiometri

c Ratio

(Ni:Reagent)

1:2 1:2[8] 1:2 1:2 1:2

Gravimetric

Factor for Ni
0.2032 0.1773[1] Not specified Not specified Not specified

Common

Interferences

Iron(III),

Chromium(III)

, Cobalt(II)[1]

Iron(III),

Copper(II)[1]

[9]

Other metal

ions[3]

Cu²⁺, Bi²⁺,

Mn²⁺, Mg²⁺,

Fe³⁺, Al³⁺,

Zn²⁺[10][11]

Cobalt[12]

[13]

Key

Advantages

Highly

selective for

nickel in the

specified pH

range, forms

a well-defined

crystalline

precipitate.[1]

Allows for

sequential

precipitation

of copper and

nickel by pH

adjustment.

[1][9]

More water-

soluble than

DMG,

reducing co-

precipitation

of the

reagent.[3]

Forms stable

complexes

with a wide

variety of

metal ions.

[10][11]

Effective for

trace metal

removal from

wastewater.

[14]

Key

Disadvantage

s

The

precipitate is

bulky and can

be difficult to

handle and

filter.[1][5]

Cobalt forms

a soluble

Less

selective for

nickel

compared to

DMG.

Significant

interference

Can lead to

high results

due to co-

precipitation

of the

reagent.[3]

Not very

selective for

nickel.[10][11]

Primarily

used for

wastewater

treatment

rather than

quantitative

analysis.[14]
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complex that

can interfere

in high

concentration

s.[1][5]

from Iron(III).

[1]

Experimental Protocols
Detailed and accurate methodologies are essential for reproducible results in nickel analysis.

Below are the protocols for gravimetric determination using the two most common precipitating

agents.

Gravimetric Determination of Nickel using
Dimethylglyoxime (DMG)
This is a classic and highly selective method for nickel analysis.[15]

Reagents:

1% Dimethylglyoxime solution in ethanol[15]

Dilute ammonia solution[15]

6 M Hydrochloric acid

Tartaric acid (optional, for masking interfering ions like Fe³⁺ and Cr³⁺)[16]

Procedure:

Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable

acid (e.g., dilute nitric acid).[17]

Dilute the solution to approximately 200 mL with distilled water in a 400 mL beaker.

If interfering ions such as iron or chromium are present, add tartaric acid to the solution to

form soluble complexes and prevent their precipitation.[16]
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Make the solution slightly acidic with hydrochloric acid (pH ~5).[16]

Heat the solution to about 70-80°C.

Add a slight excess of the 1% alcoholic dimethylglyoxime solution dropwise with constant

stirring.[5] A large excess should be avoided to prevent precipitation of the reagent itself.[5]

While stirring, add dilute ammonia solution dropwise until the solution is slightly alkaline (pH

7-9) to precipitate the bright red nickel(II) dimethylglyoximate complex.[5][18]

Allow the precipitate to digest by keeping the beaker on a steam bath for 20-30 minutes, or

let it stand for at least one hour to ensure complete precipitation.[19]

Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with cold distilled water until it is free from chloride ions.[15]

Dry the precipitate in an oven at 110-120°C to a constant weight.

Calculate the amount of nickel from the weight of the red precipitate (Ni(C₄H₇N₂O₂)₂).[15]

Gravimetric Determination of Nickel using
Salicylaldoxime
This method can be advantageous when sequential separation of copper and nickel is desired.

[1]

Reagents:

1% Salicylaldoxime solution in ethanol

Acetic acid solution (for pH adjustment)

Dilute ammonia solution (for pH adjustment)

Procedure:

Take a known volume of the sample solution containing nickel ions.
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If copper is present, it can be precipitated first by adjusting the pH to 2.6 with acetic acid.[9]

The copper salicylaldoximate precipitate is then filtered off.

To the filtrate (or the initial solution if copper is absent), adjust the pH to approximately 3.3

using acetic acid or a dilute ammonia solution.[1][15]

Heat the solution gently.

Add a slight excess of the salicylaldoxime reagent dropwise with constant stirring to ensure

complete precipitation of the greenish-yellow nickel-salicylaldoxime complex.[1][15]

Allow the precipitate to cool and settle for about an hour.

Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with a suitable washing liquid (e.g., dilute acetic acid) to remove any co-

precipitated impurities.[15]

Dry the precipitate in an oven at an appropriate temperature (typically 100-110°C) until a

constant weight is achieved.[20]

Calculate the amount of nickel based on the weight of the dried precipitate and the

stoichiometry of the complex (Ni(C₇H₆NO₂)₂).[1]

Visualizing the Analytical Workflow
The following diagrams illustrate the general workflow for the gravimetric analysis of nickel and

the logical relationship of the analytical process.
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General Workflow for Gravimetric Nickel Analysis

Sample Preparation
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Caption: A flowchart of the gravimetric analysis of nickel.
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Logical Relationship of Nickel Analysis

Ni²⁺ in Solution
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Caption: Key factors in the precipitation analysis of nickel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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